Cas no 76566-50-2 (Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI))

• Product Name: Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI)
• CAS No: 76566-50-2
• MF: C₁₆H₇FeN₅
• MW: 325.105283021927
• CID: 574403
• PubChem ID: 5150361
• Update Time: 2025-04-19

Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI)
• cyclopenta-1,3-diene,N-(cyclopenta-2,4-dien-1-ylmethyl)-7H-purin-6-amine,iron
• N(6)-ferrocenylmethyladenine
• NSC354476
• 76566-50-2
• NSC-354476

• Inchi： 1S/C11H6N5.C5H.Fe/c1-2-4-8(3-1)5-12-10-9-11(14-6-13-9)16-7-15-10;1-2-4-5-3-1;/h6-7H,5H2,(H2,12,13,14,15,16);1H;/q2*-5;
• InChI Key： URJBLCKONPYMLN-UHFFFAOYSA-N
• SMILES： [Fe].N(C1C2=C(N=CN2)N=CN=1)C[C-]1[C-]=[C-][C-]=[C-]1.[CH-]1[C-]=[C-][C-]=[C-]1

Computed Properties

• Exact Mass: 325.00500
• Monoisotopic Mass: 325.005081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.49000
• LogP: 2.13550